Cas no 19772-76-0 (2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid)

2-Amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid is a modified amino acid derivative featuring a uracil moiety attached to the side chain of alanine. This compound is of interest in medicinal chemistry and biochemistry due to its structural similarity to naturally occurring nucleobase-containing amino acids, making it a potential building block for peptide-nucleic acid hybrids or enzyme inhibitors. Its unique structure allows for applications in studying protein-nucleic acid interactions and designing novel biomaterials. The presence of both amino and carboxyl functional groups enables further synthetic modifications, enhancing its utility in targeted drug development and bioconjugation strategies. Its stability under physiological conditions further supports its use in experimental and therapeutic research.

2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid structure

19772-76-0 structure

Product name:2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid

CAS No:19772-76-0

MF:C₇H₉N₃O₄

MW:199.164061307907

MDL:MFCD00171440

CID:1389914

PubChem ID:5123

2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-amino-3-(2,4-dioxo-3,4-dihydro-2h-pyrimidin-1-yl)-propionic Acid
- didesmethylvenlafaxine hydrochloride
- 1-[2-amino-1-(4-methoxyphenyl)ethyl]-cyclohexanol hydrochloride
- 1-[2-amino-1-(4-methoxyphenyl)ethyl]-, hydrochloride
- DDMV hydrochloride
- 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol hydrochloride
- 1-[2-AMINO-1-(4-METHOXYPHENYL)ETHYL]CYCLOHEXANOL HCL
- (RS)-willardiine
- 1-(2-amino-2-carboxyethyl)uracil
- 1-[2-Amino-1-(4-Methyoxyphenyl)-Ethyl]CyclohexanoHcl
- N,N-didesmethyl venlafaxine hydrochloride
- 2-amino-3-(1-uracilyl)propanoic acid
- DL-willardiine
- 1-[2-Amino-1-(4-Methoxyphenyl)Ethyl]CyclohexanolHcl(Vf2)
- 1-(2-Amino-1-(p-methoxyphenyl)ethyl)cyclohexanolhydrochloride
- 1-[2-AMINO-1-(4-METHYOXYPHENYL)ETHYL]CYCLOHEXANOL.HCL
- (+/-)-Willardiine
- 1-(2-amino-1-[4-methoxyphenyl]ethyl)cyclohexanol hydrochloride
- CHEMBRDG-BB 5730793
- 3-(2,4-DIOXO-3,4-DIHYDROPYRIMIDIN-1(2H)-YL)ALANINE
- 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)alanine(SALTDATA: H2O)
- 2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid
- 1-uracilylalanine
- WILLARDINE
- Z1235963691
- NSC76355
- alpha-Amino-beta-(1-uracilyl)propionic acid
- EN300-332911
- 2-amino-3-(2,4-dioxopyrimidin-1-yl)propanoic acid
- SCHEMBL438494
- 2-amino-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid
- 1(2H)-Pyrimidinepropionic acid, alpha-amino-3,4-dihydro-2,4-dioxo-, DL-
- DL-beta-(2,4-Dioxo-1-pyrimidinyl)alanine
- ( inverted exclamation markA)-Willardiine
- AKOS013897657
- DTXSID40941544
- CHEMBL366489
- 2-Amino-3-(2,4-dihydroxy-pyrimidin-1-yl)-propionic acid(DL-willardiine)
- 2-amino-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoicacid
- (+-)-Willardiine
- 19772-76-0
- FT-0765250
- NCGC00094464-02
- 1(2H)-Pyrimidinepropanoic acid, alpha-amino-3,4-dihydro-2,4-dioxo-
- 21416-43-3
- NSC-76355
- NCGC00094464-01
- SR-01000075475-1
- SR-01000075475
- BDBM50061058
- TS-09115
- STK965183
- DB-028491
- MDL： MFCD00171440
- Inchi： InChI=1S/C7H9N3O4/c8-4(6(12)13)3-10-2-1-5(11)9-7(10)14/h1-2,4H,3,8H2,(H,12,13)(H,9,11,14)
- InChI Key： FACUYWPMDKTVFU-UHFFFAOYSA-N
- SMILES： O=C(O)C(N)CN1C(NC(C=C1)=O)=O

Computed Properties

Exact Mass: 199.05937
Monoisotopic Mass: 199.05930578g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -4.4
Topological Polar Surface Area: 113Å²

Experimental Properties

PSA: 112.73

2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-332911-2.5g	2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid	19772-76-0	95.0%	2.5g	$738.0	2025-03-18
Enamine	EN300-332911-10.0g	2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid	19772-76-0	95.0%	10.0g	$2817.0	2025-03-18
Enamine	EN300-332911-1.0g	2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid	19772-76-0	95.0%	1.0g	$357.0	2025-03-18
Enamine	EN300-28336369-0.05g	2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid	19772-76-0	95%	0.05g	$254.0	2023-09-04
A2B Chem LLC	AE80994-100mg	2-AMINO-3-(2,4-DIOXO-3,4-DIHYDRO-2H-PYRIMIDIN-1-YL)-PROPIONIC ACID	19772-76-0	95%	100mg	$166.00	2024-04-20
A2B Chem LLC	AE80994-500mg	2-AMINO-3-(2,4-DIOXO-3,4-DIHYDRO-2H-PYRIMIDIN-1-YL)-PROPIONIC ACID	19772-76-0	95%	500mg	$328.00	2024-04-20
Enamine	EN300-28336369-0.1g	2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid	19772-76-0	95%	0.1g	$378.0	2023-09-04
Aaron	AR00ABZI-5g	2-AMINO-3-(2,4-DIOXO-3,4-DIHYDRO-2H-PYRIMIDIN-1-YL)-PROPIONIC ACID	19772-76-0	95%	5g	$2018.00	2023-12-15
A2B Chem LLC	AE80994-250mg	2-AMINO-3-(2,4-DIOXO-3,4-DIHYDRO-2H-PYRIMIDIN-1-YL)-PROPIONIC ACID	19772-76-0	95%	250mg	$221.00	2024-04-20
A2B Chem LLC	AE80994-1g	2-AMINO-3-(2,4-DIOXO-3,4-DIHYDRO-2H-PYRIMIDIN-1-YL)-PROPIONIC ACID	19772-76-0	95%	1g	$411.00	2024-04-20